2-(4-fluorophenoxy)-N-(2-morpholino-2-(thiophen-3-yl)ethyl)acetamide

• IUPAC Name: 2-(4-fluorophenoxy)-N-(2-morpholin-4-yl-2-thiophen-3-ylethyl)acetamide
• InChI: InChI=1S/C18H21FN2O3S/c19-15-1-3-16(4-2-15)24-12-18(22)20-11-17(14-5-10-25-13-14)21-6-8-23-9-7-21/h1-5,10,13,17H,6-9,11-12H2,(H,20,22)
• InChI Key: QTYSVNHEIHQVSM-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(CNC(=O)COC2=CC=C(C=C2)F)C3=CSC=C3
• Molecular Formula: C18H21FN2O3S
• Molecular Weight: 364.4 g/mol

Description

2-(4-fluorophenoxy)-N-(2-morpholino-2-(thiophen-3-yl)ethyl)acetamide, also known as FMT, is a chemical compound that has been extensively studied for its potential applications in scientific research. FMT belongs to the class of compounds known as selective estrogen receptor modulators (SERMs), which are known to interact with estrogen receptors in the body.

Scientific Research Applications

Synthesis and Characterization

• The preparation of ethyl 2-((3-(4-fluorophenyl)-6-methyl-4-oxo-3,4-dihydroquinazolin-2-yl)thio) acetate demonstrates an efficient process using the S-arylation method. Characterization through NMR, Raman, and infrared spectroscopy confirmed its structure, showcasing its potential as a potent anti-cancer agent due to its inhibitory activity towards VEGFR-2 and EGFR tyrosine kinases (Riadi et al., 2021).
• Another study involved the chemoselective acetylation of 2-aminophenol to N-(2-hydroxyphenyl)acetamide, an intermediate in the synthesis of antimalarial drugs. This process optimization highlights the versatility of acetamide derivatives in pharmaceutical synthesis (Magadum & Yadav, 2018).

Biological Evaluation and Antifungal Activity

• Fungicidal screening identified 2-(2-oxo-morpholin-3-yl)-acetamide derivatives with potent activity against Candida and Aspergillus species, emphasizing the chemical's role in developing new antifungal treatments (Bardiot et al., 2015).
• Synthesized 2-(substituted phenoxy) acetamide derivatives were evaluated for their anticancer, anti-inflammatory, and analgesic activities, revealing the potential therapeutic applications of such compounds (Rani et al., 2014).

Antimicrobial and Herbicidal Activities

• Novel N-(2-fluoro-5(3-methyl-2,6-dioxo-4-(trifluoromethyl)-2,3-dihydropyrimidin-1(6H)-yl)phenyl)-2-phenoxyacetamide derivatives exhibited significant herbicidal activities against dicotyledonous weeds, showcasing the application of such compounds in agricultural sciences (Wu et al., 2011).

Material Science and Molecular Docking

• Research into substituted thiophenes, which share structural similarities, highlights their importance in material science for their wide range of biological activities and applications in organic electronics (Nagaraju et al., 2018).